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Compound of Interest

Compound Name:
7-Chlorokynurenic acid sodium

salt

Cat. No.: B1139090 Get Quote

Essential Safety and Handling Guide for 7-
Chlorokynurenic Acid Sodium Salt
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 7-
Chlorokynurenic acid sodium salt, including detailed operational and disposal plans. Our

aim is to be your preferred source for laboratory safety and chemical handling information,

building deep trust by providing value beyond the product itself.

Hazard Assessment and Personal Protective
Equipment (PPE)
There are conflicting reports regarding the hazardous nature of 7-Chlorokynurenic acid
sodium salt. While some suppliers indicate it is not a hazardous substance, the Safety Data

Sheet (SDS) from DC Chemicals classifies it as "Acute toxicity, Oral (Category 4)" and "Acute

aquatic toxicity (Category 1), Chronic aquatic toxicity (Category 1)"[1]. The hazard statements

include "Harmful if swallowed" and "Very toxic to aquatic life with long lasting effects"[1].

Therefore, a cautious approach is recommended, and the following personal protective

equipment should be considered the minimum requirement.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Required PPE Specifications and Use

Torso Protection Laboratory Coat

Buttoned and worn at all times

to protect skin and clothing

from potential splashes.

Hand Protection Nitrile Gloves

Disposable nitrile gloves

provide adequate protection

against incidental contact. For

prolonged handling or in case

of a spill, consider double-

gloving or using thicker,

chemical-resistant gloves.

Eye and Face Protection
Safety Goggles with Side-

Shields

To protect against dust

particles and splashes when

handling the solid or solutions.

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[2][3]

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of dust

particles.

Foot Protection Closed-toe Shoes

Must be worn at all times in the

laboratory to protect against

spills and falling objects.[4]

Chemical and Physical Properties
Understanding the properties of 7-Chlorokynurenic acid sodium salt is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of 7-Chlorokynurenic Acid Sodium Salt

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b1139090?utm_src=pdf-body
https://www.benchchem.com/product/b1139090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₅ClNNaO₃ [5]

Molecular Weight 245.59 g/mol [5]

Appearance White to off-white solid

Solubility
Soluble in water (up to 100

mM)
[5][6]

Storage

Store at 2-8°C, protected from

light. Desiccate at room

temperature.

Stability
Solutions are unstable;

prepare fresh.
[7]

Step-by-Step Handling Procedures
Adherence to the following procedures will minimize exposure and ensure safe handling.

3.1. Weighing the Solid Compound

Preparation: Before starting, ensure you are wearing the appropriate PPE as outlined in

Table 1. Clean the weighing area and the analytical balance with a soft brush.[8]

Zero the Balance: Place a clean, dry weighing paper or a suitable container on the balance

pan and press the "tare" or "zero" button.[9]

Dispensing the Powder: Use a clean spatula to carefully transfer the desired amount of 7-
Chlorokynurenic acid sodium salt onto the weighing paper or into the container. Perform

this step in a chemical fume hood or a well-ventilated area to avoid inhaling any dust.

Recording the Weight: Once the desired mass is obtained, record the value from the balance

display.

Clean-up: After weighing, carefully clean the balance and the surrounding area to remove

any residual powder.
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3.2. Preparing a Solution

Solvent Preparation: Use deionized or distilled water as the solvent. For a specific molarity,

calculate the required volume of solvent based on the mass of the solute.

Dissolving the Compound: Add the weighed 7-Chlorokynurenic acid sodium salt to a

clean volumetric flask. Add a small amount of the solvent and gently swirl to dissolve the

solid.[10] If needed, sonication can be used to aid dissolution.[11]

Bringing to Volume: Once the solid is completely dissolved, add the solvent up to the

calibration mark on the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage: Label the flask with the chemical name, concentration, date of

preparation, and your initials. As solutions are unstable, it is best to prepare them fresh for

each experiment[7].

Accidental Release and Spill Management
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Evacuate and Ventilate: If a significant amount of powder is spilled, evacuate the immediate

area and ensure adequate ventilation to disperse any airborne dust.

Contain the Spill: Use an absorbent material, such as spill pads or sand, to contain the spill

and prevent it from spreading.

Personal Protection: Before cleaning the spill, ensure you are wearing the appropriate PPE,

including a respirator, chemical-resistant gloves, and safety goggles.

Clean-up: Carefully sweep up the solid material and place it in a labeled, sealed container for

hazardous waste disposal. For liquid spills, absorb the solution with an inert material and

place it in a sealed container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap

and water.
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Disposal Plan
Proper disposal of 7-Chlorokynurenic acid sodium salt and its containers is crucial to

prevent environmental contamination.

Waste Classification: As a halogenated organic compound, waste containing 7-
Chlorokynurenic acid sodium salt should be collected separately from non-halogenated

waste.[12][13][14]

Waste Collection:

Solid Waste: Collect unused solid compound and contaminated materials (e.g., weighing

paper, gloves) in a clearly labeled, sealed container for "Halogenated Organic Solid

Waste."

Liquid Waste: Collect solutions in a designated, sealed container labeled "Halogenated

Organic Liquid Waste." Do not mix with other waste streams.[15]

Disposal Procedure: Dispose of the waste containers through your institution's hazardous

waste management program. Do not pour solutions down the drain, as the compound is very

toxic to aquatic life.[1]

Container Disposal: Empty containers should be rinsed three times with a suitable solvent.

The rinsate should be collected as halogenated organic liquid waste. The rinsed container

can then be disposed of according to your institution's guidelines.

Logical Workflow for Handling 7-Chlorokynurenic
Acid Sodium Salt
The following diagram illustrates the logical workflow for the safe handling of 7-
Chlorokynurenic acid sodium salt, from preparation to disposal.
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Caption: Safe handling workflow for 7-Chlorokynurenic acid sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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